Cas no 2229139-89-1 (5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine)

• Product Name: 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine
• CAS No: 2229139-89-1
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 5923158
• PubChem ID: 165859562
• Update Time: 2025-06-08

5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine
• 2229139-89-1
• EN300-1936713

• Inchi： 1S/C8H7BrClNO/c1-8(4-12-8)6-2-5(9)3-11-7(6)10/h2-3H,4H2,1H3
• InChI Key： ZBMJUQQLIGZQNK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C)CO1)Cl

Computed Properties

• Exact Mass: 246.93995g/mol
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.4Ų

Additional information on 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine

Introduction to 5-Bromo-2-Chloro-3-(2-Methyloxiran-2-yl)pyridine (CAS No. 2229139-89-1)

5-Bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine (CAS No. 2229139-89-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and epoxide functionalities, offers a wide range of applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine consists of a pyridine ring substituted with a bromine atom at the 5-position, a chlorine atom at the 2-position, and a 2-methyl oxirane group at the 3-position. The presence of these functional groups imparts unique reactivity and chemical properties to the molecule, making it an attractive candidate for various synthetic transformations.

In recent years, the study of 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine has been driven by its potential in the development of new drugs. One notable area of research involves its use as a precursor in the synthesis of bioactive compounds with anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells.

The bromine and chlorine substituents on the pyridine ring provide opportunities for further functionalization through nucleophilic substitution reactions. This versatility allows chemists to introduce a variety of functional groups, thereby expanding the scope of potential applications. Additionally, the epoxide group at the 3-position can undergo ring-opening reactions with nucleophiles, leading to the formation of new chiral centers and complex molecular architectures.

Beyond its use in drug discovery, 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine has also found applications in materials science. Researchers have explored its potential as a building block for the synthesis of advanced polymers and materials with tailored properties. For example, a study published in Macromolecules in 2019 demonstrated that this compound could be polymerized to form high-performance materials with enhanced mechanical strength and thermal stability.

The synthesis of 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the sequential introduction of bromine, chlorine, and epoxide functionalities onto a pyridine scaffold. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety and handling, it is important to note that while 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks.

To summarize, 5-bromo-2-chloro-3-(2-methyloxiran-2-yl)pyridine (CAS No. 2229139-89-1) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers aiming to develop innovative solutions to pressing scientific challenges.